Cas no 52706-07-7 (Scillascillin)

• Product Name: Scillascillin
• CAS No: 52706-07-7
• MF: C₁₇H₁₂O₆
• MW: 312.273585319519
• CID: 837239
• PubChem ID: 133561796
• Update Time: 2025-04-19

Scillascillin Chemical and Physical Properties

Names and Identifiers

• Scillascillin
• (3R)-5,7-Dihydroxy-4H,6'H-spiro[chromene-3,5'-cyclobuta[f][1,3]be nzodioxol]-4-one
• [ "" ]
• CHEMBL4468097
• AKOS040762314
• 52706-07-7
• FS-9975
• AKOS032948761
• CS-0016655
• HY-N1252
• (R)-5,7-Dihydroxyspiro[2H-1-benzopyran-3(4H),5'(6'H)-cyclobuta[f][1,3]benzodioxol]-4-one

• Inchi： 1S/C17H12O6/c18-9-2-11(19)15-14(3-9)21-6-17(16(15)20)5-8-1-12-13(4-10(8)17)23-7-22-12/h1-4,18-19H,5-7H2/t17-/m0/s1
• InChI Key： SAXOGBBWXWKZKR-KRWDZBQOSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@@]2(C1)C1C=C3C(=CC=1C2)OCO3)=O)O)O

Computed Properties

• Exact Mass: 312.06338810g/mol
• Monoisotopic Mass: 312.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų
• XLogP3: 1.6

Experimental Properties

• Color/Form: Powder
• PSA: 85.22000
• LogP: 1.89570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone